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Compound of Interest

Compound Name:
4-Bromo-8-methoxy-2-

methylquinoline

CAS No.: 927800-62-2

Cat. No.: B1369538

Get Quote

Quinoline and its derivatives are foundational scaffolds in pharmaceutical chemistry,

recognized as "privileged structures" due to their wide spectrum of biological activities,

including antimalarial, anticancer, and antimicrobial properties.[1][2] The specific substitution

pattern of 4-Bromo-8-methoxy-2-methylquinoline offers a unique combination of electronic

and steric properties, making it an attractive starting point for the synthesis of novel, complex

molecules. The bromine atom at the 4-position serves as a versatile synthetic handle for

carbon-carbon and carbon-heteroatom bond formation, while the methoxy and methyl groups

modulate the molecule's solubility, reactivity, and potential for biological interactions. This guide

synthesizes available data to present a holistic profile of this valuable research chemical.

Chemical Identity and Physicochemical Properties
Precise identification and understanding of physical properties are critical for experimental

design. The key identifiers and properties of 4-Bromo-8-methoxy-2-methylquinoline are

summarized below.
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Property Value Source(s)

IUPAC Name
4-bromo-8-methoxy-2-

methylquinoline
[3]

Synonyms

4-Bromo-8-methoxy-2-methyl-

quinoline; quinoline, 4-bromo-

8-methoxy-2-methyl-

[4]

CAS Number 927800-62-2 [3][5][6][7][8]

Molecular Formula C₁₁H₁₀BrNO [3][4][5][9][10][11][12][13]

Molecular Weight 252.11 g/mol [4][5][7][9][10][11][13]

Appearance Solid [5]

SMILES String COc1cccc2c(Br)cc(C)nc12 [5][11]

InChI Key
WFHDYUWDRVMASE-

UHFFFAOYSA-N
[5][12]

XLogP3-AA 3.3 [10]

Note: Specific experimental data for melting point and solubility are not widely reported. Based

on its structure and the properties of similar quinoline derivatives, it is expected to be a

crystalline solid with good solubility in common organic solvents like dichloromethane,

chloroform, and ethyl acetate, and poor solubility in water.[14][15][16]

Spectroscopic Profile (Predicted)
Spectroscopic analysis is essential for structure verification. While specific spectra for this

compound are not publicly available from the search results, a theoretical profile can be

predicted based on its structure. This serves as a benchmark for researchers verifying the

compound's identity post-synthesis or purchase.

¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to

show distinct signals corresponding to the different types of protons.
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Aromatic Protons (3H): Three signals are expected in the aromatic region (δ ≈ 7.0–8.5

ppm), corresponding to the protons on the quinoline core. Their specific chemical shifts

and coupling patterns will depend on the electronic influence of the bromo, methoxy, and

heterocyclic nitrogen atoms.

Methoxy Protons (3H): A sharp singlet is predicted around δ ≈ 3.9–4.1 ppm.

Methyl Protons (3H): A sharp singlet is predicted further upfield, around δ ≈ 2.5–2.7 ppm.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum should display 11 unique

carbon signals.

Aromatic Carbons (9C): Signals will appear in the δ ≈ 110–160 ppm range. The carbon

bearing the bromine atom (C4) will be shifted, as will the carbons adjacent to the nitrogen

and oxygen atoms.

Methoxy Carbon (1C): A signal is expected around δ ≈ 55–60 ppm.

Methyl Carbon (1C): A signal is expected in the aliphatic region, around δ ≈ 20–25 ppm.

MS (Mass Spectrometry): The mass spectrum provides critical information on molecular

weight and elemental composition.

The molecular ion peak (M⁺) will exhibit a characteristic isotopic pattern due to the

presence of bromine. Two peaks of nearly equal intensity will appear at m/z values

corresponding to the molecule containing ⁷⁹Br and ⁸¹Br, respectively (approximately 251

and 253 m/z).[12]

IR (Infrared Spectroscopy): The IR spectrum reveals the presence of specific functional

groups.

C-H stretching (aromatic): ~3050–3100 cm⁻¹

C-H stretching (aliphatic): ~2850–3000 cm⁻¹

C=C and C=N stretching (aromatic ring): ~1500–1600 cm⁻¹

C-O stretching (methoxy ether): ~1050–1250 cm⁻¹
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Synthesis and Chemical Reactivity
Plausible Synthetic Pathway
While a specific, documented synthesis for 4-Bromo-8-methoxy-2-methylquinoline was not

found, a logical and efficient pathway can be designed based on established quinoline

chemistry. A highly plausible approach involves the bromination of a suitable quinolinol

precursor, such as 8-Methoxy-2-methylquinolin-4-ol[17]. The hydroxyl group at the 4-position

can be converted to the target bromide using standard brominating agents.

The causality for this choice is twofold: quinolin-4-ols are readily synthesized via methods like

the Conrad-Limpach or Combes synthesis, and the conversion of the 4-hydroxy group to a 4-

bromo group is a well-established, high-yielding transformation. This avoids issues with

regioselectivity that could arise from direct bromination of the 8-methoxy-2-methylquinoline

core.

Step 1: Precursor Synthesis

Step 2: Bromination

2-Methoxyaniline

8-Methoxy-2-methylquinolin-4-ol

Conrad-Limpach
Reaction

Ethyl Acetoacetate

4-Bromo-8-methoxy-2-methylquinoline

      

POBr₃ or PBr₃

Click to download full resolution via product page

Caption: Plausible two-step synthesis of the target compound.

Core Reactivity
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The structure of 4-Bromo-8-methoxy-2-methylquinoline contains several reactive sites,

making it a versatile intermediate. Understanding these sites is key to unlocking its synthetic

potential.

C4-Bromine Atom: This is the primary site for functionalization. The electron-withdrawing

nature of the quinoline nitrogen activates this position for nucleophilic aromatic substitution

(SₙAr). More importantly, it is an ideal handle for various palladium-catalyzed cross-coupling

reactions (e.g., Suzuki, Sonogashira, Heck, Buchwald-Hartwig), allowing for the introduction

of aryl, alkynyl, vinyl, and amino groups, respectively. This is the most common and powerful

application of such bromo-heterocycles.[18]

Quinoline Nitrogen: The nitrogen atom is basic and can be protonated to form salts or

alkylated to form quaternary quinolinium salts. This can be used to modify the electronic

properties and solubility of the molecule.

C2-Methyl Group: The protons on the methyl group are weakly acidic due to their position

adjacent to the C=N bond. Under strong basic conditions, this group can be deprotonated

and functionalized with various electrophiles.

Aromatic Ring: The benzene portion of the quinoline ring can undergo electrophilic aromatic

substitution (e.g., nitration, halogenation). The directing effects of the existing methoxy group

and the fused heterocyclic ring will determine the regioselectivity of these reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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